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Compound of Interest

Compound Name: Selenium-75

Cat. No.: B078453 Get Quote

Technical Support Center: Selenium-75 Waste
Management
This technical support center provides best practices for the storage and disposal of Selenium-
75 (Se-75) waste, designed for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)
Q1: What are the primary methods for disposing of Se-75 waste?

A1: The primary disposal methods for Se-75 waste depend on its physical form:

Solid Wastes: Typically managed through on-site decay-in-storage.[1]

Liquid Scintillation Wastes: Disposed of through an off-site radioactive waste disposal

program.[1]

Aqueous Liquid Wastes: May be disposed of via the sanitary sewer system, provided the

waste is readily soluble or dispersible in water and activity limits are not exceeded.[1][2]

Q2: How long must I store solid Se-75 waste for it to be considered non-radioactive?

A2: Solid Se-75 waste should be stored for a minimum of 10 half-lives to be considered for

disposal as non-radioactive waste. The half-life of Se-75 is approximately 119.8 days, so the
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waste should be stored for about 1200 days (roughly 3.3 years).[3] After this period, a survey

must be conducted to ensure its radioactivity is indistinguishable from background levels before

disposal.

Q3: What are the shielding requirements for storing Se-75 waste?

A3: Shielding is crucial for minimizing radiation exposure. For gamma emissions from Se-75,

lead and steel are effective shielding materials. Less than 1 mm of lead or 8 mm of steel can

reduce the radiation intensity by half (Half-Value Thickness - HVT).[4] For the low-energy beta

emissions, 0.2 mm of plastic will provide sufficient shielding.[4][5]

Q4: What personal protective equipment (PPE) should I wear when handling Se-75 waste?

A4: When handling Se-75 waste, always wear a lab coat, safety glasses, and disposable

gloves.[5] It is also recommended to change gloves frequently to prevent the spread of

contamination.

Q5: How should I label Se-75 waste containers?

A5: All containers with Se-75 waste must be clearly labeled with the radiation symbol and the

words "Caution, Radioactive Material." The label should also include the isotope (Se-75), the

estimated activity, and the date.[3]

Troubleshooting Guides
Issue: Accidental mixing of Se-75 waste with another radionuclide.

Solution: Do not dispose of the mixed waste. Label the container as "Mixed Radioactive

Waste" and list all the radionuclides present. Contact your institution's Radiation Safety

Officer (RSO) for guidance on proper disposal procedures, as mixed radioactive waste often

requires special handling.[6][7]

Issue: A liquid Se-75 waste is not soluble or readily dispersible in water.

Solution: Do not dispose of this waste down the sanitary sewer.[2] This type of waste must

be collected for off-site disposal. Store it in a properly labeled, sealed container in a

designated radioactive waste storage area and contact your RSO for pickup.
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Issue: A survey meter indicates radioactive contamination in a non-designated area.

Solution:

Immediately notify others in the area and restrict access to the contaminated zone.

If the spill is minor, follow your laboratory's approved spill cleanup procedure.[8] This

typically involves using absorbent paper for liquids or dampened paper for dry spills to

prevent further spread.

Wear appropriate PPE, including double gloves, a lab coat, and shoe covers.

Clean the area from the outer edge of the contamination towards the center.

Place all cleanup materials in a sealed bag and dispose of it as solid radioactive waste.

Resurvey the area to ensure it is decontaminated.

For major spills, evacuate the area, secure it, and immediately contact your RSO.[9][10]

Issue: The activity of aqueous liquid waste for sewer disposal exceeds the monthly limit.

Solution: Do not dispose of the waste down the sewer. Store the excess waste in a properly

labeled container and hold it for disposal in the following month, or arrange for off-site

disposal through your RSO.

Quantitative Data
Table 1: Radioactive Properties of Selenium-75
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Property Value

Half-life 119.8 days[1][4][11]

Decay Product Stable Arsenic-75 (As-75)[4]

Primary Gamma/X-ray Emissions
136 keV (59%), 265 keV (59%), 401 keV (12%)

[4]

Beta (Electron) Emissions (Emax) 14 keV (6%), 85 keV (3%), 124 keV (2%)[4]

Specific Activity 5.37 x 10¹⁴ Bq/g[4]

Table 2: Shielding for Selenium-75

Material
Half-Value Thickness
(HVT)

Tenth-Value Thickness
(TVT)

Lead < 1 mm[4] 5 mm[4]

Steel 8 mm[4] 27 mm[4]

Plastic
0.2 mm (for 100% beta

absorption)[4]
N/A

Table 3: Decay Calculation for Selenium-75

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 10 Tech Support

https://ehs.princeton.edu/laboratory-research/radiation-safety/radioactive-materials/radioisotope-fact-sheets/selenium-75
https://ionactive.co.uk/resource-hub/guidance/se-75-selenium-75-radiation-safety-data
https://ehs.princeton.edu/book/export/html/262
https://ionactive.co.uk/resource-hub/guidance/se-75-selenium-75-radiation-safety-data
https://ionactive.co.uk/resource-hub/guidance/se-75-selenium-75-radiation-safety-data
https://ionactive.co.uk/resource-hub/guidance/se-75-selenium-75-radiation-safety-data
https://ionactive.co.uk/resource-hub/guidance/se-75-selenium-75-radiation-safety-data
https://www.benchchem.com/product/b078453?utm_src=pdf-body
https://ionactive.co.uk/resource-hub/guidance/se-75-selenium-75-radiation-safety-data
https://ionactive.co.uk/resource-hub/guidance/se-75-selenium-75-radiation-safety-data
https://ionactive.co.uk/resource-hub/guidance/se-75-selenium-75-radiation-safety-data
https://ionactive.co.uk/resource-hub/guidance/se-75-selenium-75-radiation-safety-data
https://ionactive.co.uk/resource-hub/guidance/se-75-selenium-75-radiation-safety-data
https://www.benchchem.com/product/b078453?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b078453?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Time Elapsed (days) Number of Half-lives
Percentage of Original
Activity Remaining

0 0 100%

119.8 1 50%

239.6 2 25%

359.4 3 12.5%

479.2 4 6.25%

599.0 5 3.125%

718.8 6 1.5625%

838.6 7 0.78125%

958.4 8 0.390625%

1078.2 9 0.1953125%

1198.0 10 < 0.1%

Experimental Protocols
Protocol 1: Decay-in-Storage for Solid Se-75 Waste

Segregation: Collect all solid Se-75 waste (e.g., gloves, absorbent paper, empty vials) in a

designated waste container lined with a plastic bag. Ensure no liquids or sharps are mixed

in.

Labeling: Securely attach a "Radioactive Waste - Decay-in-Storage" label to the container.

The label must include:

Radionuclide: Selenium-75

Date of sealing

Initial activity (estimated)
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Responsible researcher and lab contact information

Storage: Store the sealed container in a designated and shielded radioactive waste storage

area. The storage location should be secure to prevent unauthorized access.

Decay Period: Hold the waste for a minimum of 10 half-lives (approximately 1200 days).

Survey and Disposal:

After the decay period, move the container to a low-background area.

Using a sensitive survey meter (e.g., a Geiger-Muller counter), measure the radiation at

the surface of the container.

If the reading is indistinguishable from the background radiation level, the waste can be

disposed of as regular trash after defacing all radioactive labels.

If the reading is above background, the waste must be stored for a longer period or

disposed of through the off-site radioactive waste program.

Maintain a record of the final survey and disposal date.

Protocol 2: Preparation of Aqueous Liquid Se-75 Waste for Sewer Disposal

Verification: Confirm that the liquid waste is aqueous and readily soluble or dispersible in

water. The waste must not contain any prohibited chemicals or biohazardous materials.

pH Adjustment: Check the pH of the waste solution. Adjust the pH to be between 5.5 and 9.5

using appropriate neutralizing agents.[12]

Activity Calculation: Determine the activity of the Se-75 in the waste. Ensure that the amount

to be disposed of does not exceed your institution's daily or monthly sewer disposal limits for

Se-75.

Disposal Procedure:

Select a designated and labeled sink for radioactive waste disposal.
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Turn on the cold water to a moderate flow.

Slowly pour the liquid waste directly into the drain, avoiding splashing.

Rinse the container with water and pour the rinsate down the drain.

Continue to run the water for several minutes to ensure the waste is thoroughly flushed

through the plumbing.

Record Keeping: Log the disposal, including the date, radionuclide (Se-75), activity

disposed, and the name of the individual who performed the disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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